N-(2-bromo-4-nitrophenyl)-2-phenoxypropanamide

• IUPAC Name: N-(2-bromo-4-nitrophenyl)-2-phenoxypropanamide
• InChI: InChI=1S/C15H13BrN2O4/c1-10(22-12-5-3-2-4-6-12)15(19)17-14-8-7-11(18(20)21)9-13(14)16/h2-10H,1H3,(H,17,19)
• InChI Key: PGEQWOMXYYSWDJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=C(C=C(C=C1)[N+](=O)[O-])Br)OC2=CC=CC=C2
• Molecular Formula: C15H13BrN2O4
• Molecular Weight: 365.18 g/mol

Description

N-(2-bromo-4-nitrophenyl)-2-phenoxypropanamide, also known as BNPP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications as a biochemical tool. BNPP is a synthetic compound that is commonly used in the study of enzyme kinetics and other biochemical processes.

Mechanism of Action

The mechanism of action of N-(2-bromo-4-nitrophenyl)-2-phenoxypropanamide involves the hydrolysis of the amide bond by serine hydrolases. This results in the formation of 2-bromo-4-nitrophenol and 2-phenoxypropanoic acid. The rate of hydrolysis is proportional to the catalytic activity of the enzyme.
Biochemical and Physiological Effects:
N-(2-bromo-4-nitrophenyl)-2-phenoxypropanamide has no known biochemical or physiological effects on living organisms. It is a synthetic compound that is used solely for scientific research purposes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-bromo-4-nitrophenyl)-2-phenoxypropanamide in lab experiments is its high purity and stability. It is also readily available and relatively inexpensive. However, one of the limitations of using N-(2-bromo-4-nitrophenyl)-2-phenoxypropanamide is its limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the use of N-(2-bromo-4-nitrophenyl)-2-phenoxypropanamide in scientific research. One potential application is in the development of new drugs that target serine hydrolases. N-(2-bromo-4-nitrophenyl)-2-phenoxypropanamide can also be used in the study of other biochemical processes, such as the interaction between enzymes and their substrates. Additionally, N-(2-bromo-4-nitrophenyl)-2-phenoxypropanamide can be used in the development of new techniques for the detection and quantification of enzyme activity.

Scientific Research Applications

N-(2-bromo-4-nitrophenyl)-2-phenoxypropanamide has been extensively used as a biochemical tool in scientific research. It is commonly used as a substrate for the study of enzyme kinetics, particularly for the determination of the catalytic activity of serine hydrolases. N-(2-bromo-4-nitrophenyl)-2-phenoxypropanamide is also used in the study of other biochemical processes, including protein-protein interactions and ligand binding assays.